ethyl 2-[3-hydroxy-5-(4-methoxyphenyl)-4-(4-methylbenzoyl)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(3E)-3-[hydroxy-(4-methylphenyl)methylidene]-2-(4-methoxyphenyl)-4,5-dioxopyrrolidin-1-yl]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C26H24N2O6S/c1-5-34-25(32)23-15(3)27-26(35-23)28-20(16-10-12-18(33-4)13-11-16)19(22(30)24(28)31)21(29)17-8-6-14(2)7-9-17/h6-13,20,29H,5H2,1-4H3/b21-19+
• InChI Key: XRHGYXJMTPCNQW-XUTLUUPISA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)N2C(C(=C(C3=CC=C(C=C3)C)O)C(=O)C2=O)C4=CC=C(C=C4)OC)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C(S1)N2C(/C(=C(/C3=CC=C(C=C3)C)\O)/C(=O)C2=O)C4=CC=C(C=C4)OC)C
• Molecular Formula: C26H24N2O6S
• Molecular Weight: 492.5 g/mol

Description

Ethyl 2-[3-hydroxy-5-(4-methoxyphenyl)-4-(4-methylbenzoyl)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl]-4-methyl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C26H24N2O6S and its molecular weight is 492.55. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Studies Research involving ethyl 2-[3-hydroxy-5-(4-methoxyphenyl)-4-(4-methylbenzoyl)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl]-4-methyl-1,3-thiazole-5-carboxylate and related compounds has demonstrated significant antimicrobial and antioxidant properties. A study synthesized a series of compounds tested for their in vitro antimicrobial activities, showing excellent antibacterial and antifungal properties. Some of these compounds also manifested profound antioxidant potential, highlighting their potential pharmaceutical applications (Raghavendra et al., 2016).

Heterocyclic Synthesis for Anticancer Activity Another area of research focuses on the synthesis of thiazole compounds and their evaluation for anticancer activity. A study synthesized a new series of thiazole compounds tested against breast cancer cells, MCF7. The study highlighted the synthesis of various thiazole compounds, including the use of ethyl 4-methyl-2-(4-(alkyloxy)phenyl)thiazole-5-carboxylate, and evaluated their antiproliferative activity, showing promising results against cancer cells (Sonar et al., 2020).

Catalytic Applications and Oxidation Reactions Further research includes the development of catalysts for oxidation reactions. One study encapsulated a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y, creating an efficient reusable catalyst for the oxidation of primary alcohols and hydrocarbons. This material demonstrated high catalytic activity, improved stability, recycling ability, and operational flexibility, making it an attractive candidate for industrial applications (Ghorbanloo & Alamooti, 2017).

Antimicrobial Activity of Schiff Base Ligands Research on Schiff base ligands derived from imino-4-methoxyphenol thiazole has also been conducted, focusing on their antimicrobial activity. Two Schiff bases were synthesized and tested against bacterial and fungal species, showing moderate activity. The study provides insights into the structural attributes contributing to microbial growth inhibition, offering pathways for developing new antimicrobial agents (Vinusha et al., 2015).